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Compound of Interest

Compound Name: JYL-273

Cat. No.: B1673194

Application Note

Introduction

JYL-273 is a potent agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1), a non-
selective cation channel involved in pain sensation and other physiological processes.[1][2]
Due to its high potency, accurate and consistent preparation of stock solutions is crucial for
obtaining reliable and reproducible results in in vitro and in vivo assays. This document
provides detailed protocols for the preparation of JYL-273 stock solutions and important
considerations for its handling and storage.

Summary of JYL-273 Properties

The following table summarizes the key chemical and physical properties of JYL-273.
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Property Value Source
Molecular Weight 500.7 g/mol [1112]
Molecular Formula C28H40N204S [1]
Purity Typically =98%

Appearance White to off-white solid

- Soluble in Dimethyl Sulfoxide
Solubility

Assumption based on common

(DMSO) practice for similar compounds
Storage (Solid) -20°C for up to 3 years
Storage (In Solvent) -80°C for up to 1 year

Experimental Protocols

1. Materials and Equipment

e JYL-273 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes (1.5 mL or 2 mL)

o Calibrated analytical balance

» Calibrated micropipettes and sterile filter tips

o \ortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

2. Safety Precautions

JYL-273 is a potent bioactive compound. Standard laboratory safety procedures should be

followed. Wear appropriate PPE to avoid direct contact with the skin and eyes. Handle the

powder in a chemical fume hood to prevent inhalation.
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3. Preparation of a 10 mM JYL-273 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, which is a common starting
concentration for many cellular assays.

Step 1: Weighing the JYL-273 Powder
o Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out 1 mg of JYL-273 powder directly into the tared microcentrifuge tube.
Record the exact weight.

Step 2: Calculating the Volume of DMSO

o Use the following formula to calculate the precise volume of DMSO needed to achieve a 10
mM concentration:

Volume (uL) = (Weight of JYL-273 (mg) / 500.7 g/mol ) * 100,000
For 1 mg of JYL-273:
Volume (uL) = (1 mg / 500.7 g/mol ) * 100,000 = 199.7 pL

Step 3: Dissolving the JYL-273

e Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
JYL-273 powder.

e Cap the tube securely and vortex thoroughly until the powder is completely dissolved.
Visually inspect the solution to ensure there are no visible particles. If necessary, gently
warm the solution at 37°C for a few minutes to aid dissolution.

4. Aliquoting and Storage

o To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into smaller, single-
use volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.
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o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

« Store the aliquots at -80°C for long-term storage (up to 1 year). For short-term use, an
aliquot can be stored at -20°C for up to one month.
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Caption: Workflow for preparing and using JYL-273 stock solutions.
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Caption: Simplified signaling pathway of JYL-273 as a TRPV1 agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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